Cas no 40019-21-4 (Ethyl 3-methyl-1,2,4-oxadiazole-5-carboxylate)
40019-21-4 structure
Product Name:Ethyl 3-methyl-1,2,4-oxadiazole-5-carboxylate
CAS No:40019-21-4
MF:C6H8N2O3
MW:156.139321327209
MDL:MFCD08275042
CID:829986
PubChem ID:21498827
Update Time:2025-04-19
Ethyl 3-methyl-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-methyl-1,2,4-oxadiazole-5-carboxylate
- 3-Methyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
- 3-methyl-1,2,4-Oxadiazole-5-carboxylic acid ethyl ester
- 4-METHYL-2-OXO-2H-1-BENZOPYRAN-7-YL 3-DEOXY-D-GLYCERO-ALPHA-D-GALACTO-2-NONULOPYRANOSIDONIC ACID MONOSODIUM SALT
- 1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID, 3-METHYL-, ETHYL ESTER
- Ethyl3-methyl-1,2,4-oxadiazole-5-carboxylate
- YPNCRQZLESKCGY-UHFFFAOYSA-N
- HTS009136
- SBB087128
- 5295AB
- AB44610
- SY036693
- AB0001160
- ST24046963
- A6687
- Ethyl 3-methyl-1,2,4-oxadiazole-5-car
- AS-5042
- SCHEMBL7400591
- MFCD08275042
- DB-069915
- CS-0151675
- EN300-93660
- 40019-21-4
- AKOS012662921
- DTXSID60615033
-
- MDL： MFCD08275042
- Inchi： 1S/C6H8N2O3/c1-3-10-6(9)5-7-4(2)8-11-5/h3H2,1-2H3
- InChI Key： YPNCRQZLESKCGY-UHFFFAOYSA-N
- SMILES： O(C(C1=NC(C)=NO1)=O)CC
Computed Properties
- Exact Mass: 156.05300
- Monoisotopic Mass: 156.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.2
- XLogP3: 1.1
Experimental Properties
- PSA: 65.22000
- LogP: 0.55470
Ethyl 3-methyl-1,2,4-oxadiazole-5-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,Room Temperature(BD128668)
Ethyl 3-methyl-1,2,4-oxadiazole-5-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 3-methyl-1,2,4-oxadiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449039215-5g |
Ethyl 3-methyl-1,2,4-oxadiazole-5-carboxylate |
40019-21-4 | 95% | 5g |
$518.40 | 2023-09-02 | |
| Alichem | A449039215-10g |
Ethyl 3-methyl-1,2,4-oxadiazole-5-carboxylate |
40019-21-4 | 95% | 10g |
$784.00 | 2023-09-02 | |
| Alichem | A449039215-25g |
Ethyl 3-methyl-1,2,4-oxadiazole-5-carboxylate |
40019-21-4 | 95% | 25g |
$1747.20 | 2023-09-02 | |
| Ambeed | A167968-100mg |
Ethyl 3-methyl-1,2,4-oxadiazole-5-carboxylate |
40019-21-4 | 95% | 100mg |
$10.0 | 2025-02-21 | |
| Ambeed | A167968-250mg |
Ethyl 3-methyl-1,2,4-oxadiazole-5-carboxylate |
40019-21-4 | 95% | 250mg |
$19.0 | 2025-02-21 | |
| Ambeed | A167968-1g |
Ethyl 3-methyl-1,2,4-oxadiazole-5-carboxylate |
40019-21-4 | 95% | 1g |
$35.0 | 2025-02-21 | |
| Ambeed | A167968-5g |
Ethyl 3-methyl-1,2,4-oxadiazole-5-carboxylate |
40019-21-4 | 95% | 5g |
$160.0 | 2025-02-21 | |
| TRC | E939638-50mg |
Ethyl 3-Methyl-1,2,4-oxadiazole-5-carboxylate |
40019-21-4 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E939638-100mg |
Ethyl 3-Methyl-1,2,4-oxadiazole-5-carboxylate |
40019-21-4 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E939638-500mg |
Ethyl 3-Methyl-1,2,4-oxadiazole-5-carboxylate |
40019-21-4 | 500mg |
$ 230.00 | 2022-06-05 |
Ethyl 3-methyl-1,2,4-oxadiazole-5-carboxylate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
40019-21-4 (Ethyl 3-methyl-1,2,4-oxadiazole-5-carboxylate) Related Products
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- 1240605-84-8(Potassium 3-methyl-1,2,4-oxadiazole-5-carboxylate)
- 25977-19-9(Ethyl 3-(chloromethyl)-1,2,4-oxadiazole-5-carboxylate)
- 1312601-23-2(methyl 3-(propoxymethyl)-1,2,4-oxadiazole-5-carboxylate)
- 139443-40-6(Ethyl 3-ethyl-1,2,4-oxadiazole-5-carboxylate)
- 163719-70-8(3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester)
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- 1245643-72-4(ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate)
- 187970-11-2((3-Methyl-1,2,4-oxadiazol-5-yl)methyl acetate)
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